Cas no 820231-67-2 (1,3-Benzenedicarboxamide, 5-bromo-N,N'-bis(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenedicarboxamide, 5-bromo-N,N'-bis(1,1-dimethylethyl)-
• CAS No: 820231-67-2
• MF: C₁₆H₂₃BrN₂O₂
• MW: 355.270023584366
• CID: 700909
• PubChem ID: 71420450
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide, 5-bromo-N,N'-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 5-bromo-N,N'-bis(1,1-dimethylethyl)-
• 5-bromo-1-N,3-N-ditert-butylbenzene-1,3-dicarboxamide
• 1,3-Benzenedicarboxamide,5-bromo-N,N'-bis(1,1-dimethylethyl)
• DTXSID40839639
• 820231-67-2
• 5-Bromo-N~1~,N~3~-di-tert-butylbenzene-1,3-dicarboxamide

• Inchi： 1S/C16H23BrN2O2/c1-15(2,3)18-13(20)10-7-11(9-12(17)8-10)14(21)19-16(4,5)6/h7-9H,1-6H3,(H,18,20)(H,19,21)
• InChI Key： ODQSNDWRZKSUNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NC(C)(C)C)=O)C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 354.09400
• Monoisotopic Mass: 354.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 65.18000
• LogP: 4.65530